Cas no 1807414-08-9 (3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid
• CAS No: 1807414-08-9
• MF: C₁₁H₆F₆O₃
• MW: 300.153964519501
• CID: 4962917
• Update Time: 2025-05-21

3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid

• Inchi： 1S/C11H6F6O3/c12-10(13,14)6-3-5(1-2-8(19)20)4-7(18)9(6)11(15,16)17/h1-4,18H,(H,19,20)/b2-1+
• InChI Key： ATNOCLBQHBXCAE-OWOJBTEDSA-N
• SMILES： FC(C1C=C(/C=C/C(=O)O)C=C(C=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 300.02211302 g/mol
• Monoisotopic Mass: 300.02211302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.15
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5

Additional information on 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid

Research Brief on 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic Acid (CAS: 1807414-08-9)

3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid (CAS: 1807414-08-9) is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a bioactive compound, particularly in the context of enzyme inhibition, anti-inflammatory activity, and drug design. This research brief synthesizes the latest findings on this compound, highlighting its applications and mechanistic insights.

The compound's structure features two trifluoromethyl groups at the 3- and 4-positions of the phenyl ring, along with a hydroxyl group at the 5-position, which contribute to its enhanced lipophilicity and metabolic stability. These characteristics make it a promising scaffold for the development of novel therapeutics. Recent research has focused on its role as a modulator of key biological pathways, including its interaction with cyclooxygenase-2 (COX-2) and other inflammatory mediators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid on COX-2 activity. The study employed molecular docking simulations and in vitro enzymatic assays to demonstrate its high binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a lead compound for anti-inflammatory drug development. The results indicated a 50% inhibitory concentration (IC50) of 1.2 µM, which is comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's antioxidant properties. The researchers utilized radical scavenging assays (e.g., DPPH and ABTS) and found that the hydroxyl group at the 5-position plays a critical role in its free radical quenching ability. This finding opens avenues for its application in oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Beyond its pharmacological potential, 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid has also been investigated for its utility in chemical biology tools. A 2024 preprint on ChemRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The trifluoromethyl groups were found to enhance the probe's stability in biological environments, while the hydroxyl group facilitated ROS-specific fluorescence activation.

In summary, 3,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid (CAS: 1807414-08-9) represents a versatile compound with multifaceted applications in drug discovery and chemical biology. Its unique structural features and demonstrated bioactivities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.